Cas no 2680660-64-2 (2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680660-64-2
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 5647353
• PubChem ID: 165910928
• Update Time: 2025-06-13

2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680660-64-2
• 2,5-difluoro-3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28280193
• 2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9F2NO4/c1-2-3-18-11(17)14-8-5-6(12)4-7(9(8)13)10(15)16/h2,4-5H,1,3H2,(H,14,17)(H,15,16)
• InChI Key： RVZPAXPTWMXPBB-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=CC=1NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 257.04996409g/mol
• Monoisotopic Mass: 257.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2,5-Difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680660-64-2)

2,5-Difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680660-64-2) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoro substitution and a prop-2-en-1-yloxy carbonylamino functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure is optimized for interactions with biological targets, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 2680660-64-2 applications" to explore its potential in cancer therapeutics and anti-inflammatory agents. Recent studies highlight its role in modulating kinase pathways, a hot topic in precision medicine. Additionally, its allyloxy carbonyl group offers click-chemistry compatibility, aligning with trends in bioconjugation and prodrug development.

From a synthetic chemistry perspective, 2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid serves as a key building block for peptide mimetics and small-molecule inhibitors. Its carboxylic acid moiety allows for facile derivatization, while the fluoro substituents influence electron distribution and lipophilicity—properties often queried in "structure-activity relationship (SAR) studies." The compound’s relevance extends to agricultural chemistry, where fluorinated analogs are investigated for herbicide resistance management.

Environmental and regulatory considerations are increasingly shaping research agendas. 2680660-64-2 is scrutinized for its green chemistry compatibility, with searches like "sustainable synthesis of fluorinated aromatics" gaining traction. Analytical methods such as HPLC-MS and NMR are routinely employed for purity assessment, addressing the demand for "high-purity CAS 2680660-64-2 suppliers." The compound’s stability under physiological conditions also makes it a candidate for diagnostic probe development, particularly in PET imaging applications.

In conclusion, 2,5-difluoro-3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exemplifies the intersection of medicinal chemistry and material science. Its multifaceted utility—from drug discovery to agrochemical innovation—positions it as a compound of enduring scientific and industrial interest. Ongoing research continues to uncover novel applications, ensuring its prominence in peer-reviewed literature and patent filings worldwide.